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Compound of Interest

Compound Name: 2-Bromo-3-methoxybenzaldehyde

Cat. No.: B1279745

Introduction

Palladium-catalyzed cross-coupling reactions are fundamental transformations in modern
organic synthesis, enabling the formation of carbon-carbon (C-C) and carbon-heteroatom (C-N,
C-0, C-S) bonds with high efficiency and functional group tolerance.[1] 2-Bromo-3-
methoxybenzaldehyde is a valuable aromatic building block, featuring three distinct functional
groups: a bromine atom amenable to cross-coupling, an aldehyde group for further
derivatization, and a methoxy group that influences the electronic properties of the aromatic
ring. This document provides detailed application notes and generalized protocols for several
key palladium-catalyzed cross-coupling reactions involving this substrate, including Suzuki-
Miyaura, Heck, Sonogashira, and Buchwald-Hartwig amination. The methodologies and data
presented are based on established procedures for similar aryl bromides and serve as a robust
starting point for reaction optimization.[2][3]

General Experimental Workflow

A generalized workflow for palladium-catalyzed cross-coupling reactions is essential for
ensuring reproducibility and success. The process involves careful preparation of reagents and
glassware, execution of the reaction under an inert atmosphere, and finally, purification and
characterization of the product.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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